Cas no 922553-54-6 (N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)thiophene-2-sulfonamide)

• Product Name: N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)thiophene-2-sulfonamide
• CAS No: 922553-54-6
• MF: C₁₅H₁₆N₂O₄S₂
• MW: 352.428541183472
• CID: 5854935
• PubChem ID: 40889478
• Update Time: 2025-06-27

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)thiophene-2-sulfonamide
• AKOS024635625
• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)thiophene-2-sulfonamide
• 922553-54-6
• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)thiophene-2-sulfonamide
• F2277-0106

• Inchi： 1S/C15H16N2O4S2/c1-2-17-7-8-21-13-6-5-11(10-12(13)15(17)18)16-23(19,20)14-4-3-9-22-14/h3-6,9-10,16H,2,7-8H2,1H3
• InChI Key： OGXFFGRXDXGKOQ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OCCN(CC)C(=O)C3=C2)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 352.05514934g/mol
• Monoisotopic Mass: 352.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)thiophene-2-sulfonamide

Introduction to N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)thiophene-2-sulfonamide (CAS No. 922553-54-6)

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)thiophene-2-sulfonamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 922553-54-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this compound, featuring a benzoxazepine core linked to a thiophene sulfonamide moiety, suggests potential applications in the treatment of various diseases, particularly those involving inflammatory and neurodegenerative pathways.

The benzoxazepine scaffold is a well-known pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The specific substitution pattern in N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)thiophene-2-sulfonamide enhances its binding affinity and selectivity, which are critical factors in the development of effective therapeutic agents. Recent studies have highlighted the importance of benzoxazepine derivatives in the treatment of neurological disorders, including Alzheimer's disease and epilepsy. The presence of the thiophene sulfonamide group further contributes to the compound's pharmacological profile by providing additional sites for interaction with biological targets.

In the realm of medicinal chemistry, the synthesis and optimization of heterocyclic compounds like N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)thiophene-2-sulfonamide are of paramount importance. The compound's structural complexity necessitates advanced synthetic methodologies to achieve high yields and purity. Researchers have employed various techniques, including multi-step organic synthesis and catalytic processes, to develop efficient routes for its production. These efforts have not only improved the accessibility of the compound but also paved the way for further structural modifications and derivatization.

The biological activity of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)thiophene-2-sulfonamide has been extensively evaluated in preclinical studies. Initial findings suggest that the compound exhibits potent inhibitory effects on key enzymes involved in inflammation and pain signaling. For instance, it has shown significant activity against cyclooxygenase (COX) enzymes, which are targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the compound has demonstrated neuroprotective properties in vitro and in vivo models of neurodegenerative diseases. These findings underscore its potential as a lead compound for developing novel therapeutics targeting neurological disorders.

The pharmacokinetic properties of N-(4ethyl5 oxo 2345tetrahydro 14benzoxazepin7 yl)thiophene 2 sulfonamide) are also of great interest. Studies have investigated its absorption distribution metabolism and excretion (ADME) profiles to assess its suitability for clinical translation. The compound has shown favorable solubility and stability under physiological conditions, which are essential characteristics for an effective drug candidate. Furthermore，its metabolic pathways have been characterized，providing insights into how it is processed by the body and potential interactions with other drugs.

The development of N-(4ethyl5 oxo 2345tetrahydro 14benzoxazepin7 yl)thiophene 2 sulfonamide) as a therapeutic agent is part of a broader effort to discover new treatments for complex diseases. The integration of computational chemistry and high-throughput screening technologies has accelerated the identification of promising candidates like this one. By leveraging these advanced tools，researchers can rapidly evaluate the biological activity and optimize the structure of novel compounds，shortening the time it takes to bring new drugs to market.

The future prospects for N-(4ethyl5 oxo 2345tetrahydro 14benzoxazepin7 yl)thiophene 2 sulfonamide) are promising，with ongoing studies aimed at further elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions，pharmaceutical companies，and regulatory agencies will be crucial in advancing this compound from preclinical development to clinical trials. As our understanding of disease mechanisms continues to evolve，the potential uses for molecules like this one are likely to expand，offering hope for improved treatments across multiple therapeutic areas.